Cas no 2060040-00-6 (3-phenyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride)

• Product Name: 3-phenyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride
• CAS No: 2060040-00-6
• MF: C₁₃H₁₃ClF₃N₃O
• MW: 319.710032224655
• MDL: MFCD30497813
• CID: 4635572
• PubChem ID: 126766173
• Update Time: 2025-11-01

3-phenyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-5-[3-(trifluoromethyl)pyrrolidin-3-yl]-1,2,4-oxadiazole hydrochloride
• 3-phenyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride

• MDL： MFCD30497813
• Inchi： 1S/C13H12F3N3O.ClH/c14-13(15,16)12(6-7-17-8-12)11-18-10(19-20-11)9-4-2-1-3-5-9;/h1-5,17H,6-8H2;1H
• InChI Key： ZVFVUEZCLWCZRC-UHFFFAOYSA-N
• SMILES： C(C1(C2ON=C(C3C=CC=CC=3)N=2)CNCC1)(F)(F)F.Cl

Additional information on 3-phenyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride

Comprehensive Overview of 3-phenyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride (CAS No. 2060040-00-6)

The compound 3-phenyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride (CAS No. 2060040-00-6) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic compound combines a 1,2,4-oxadiazole core with a trifluoromethylpyrrolidine moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for novel compounds in drug discovery.

One of the key reasons for the growing interest in 3-phenyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride is its structural similarity to other oxadiazole derivatives, which are known for their diverse pharmacological properties. The presence of the trifluoromethyl group enhances the molecule's metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry. Recent studies have explored its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeting protein-protein interactions for therapeutic development.

From a synthetic chemistry perspective, the preparation of CAS No. 2060040-00-6 involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling or cyclization techniques. These methods are frequently discussed in academic forums and industry publications, as they reflect the broader shift toward sustainable and efficient synthetic routes. The compound's hydrochloride salt form improves its solubility, making it more suitable for formulation studies—a critical consideration for researchers working on oral bioavailability enhancement.

In the context of current scientific trends, 3-phenyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride is often compared to other small-molecule modulators in oncology and neurology research. Its structure-activity relationship (SAR) profile is a hot topic, especially among computational chemists leveraging AI-driven drug design platforms. The integration of machine learning in molecular optimization has further accelerated interest in such compounds, as evidenced by rising search queries for "oxadiazole-based therapeutics" and "CF3-containing drug candidates."

Another area of exploration for this compound is its potential role in agrochemical innovation. The trifluoromethyl group is a common feature in many commercial pesticides and herbicides, prompting investigations into whether CAS No. 2060040-00-6 could serve as a precursor for next-generation crop protection agents. This aligns with global discussions on sustainable agriculture and the need for environmentally friendly chemical solutions.

Quality control and analytical characterization of 3-phenyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor for industrial-scale production. The compound's stability under various pH conditions is also a frequent subject of study, addressing common questions about its suitability for long-term storage and transport.

In summary, 3-phenyl-5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazole hydrochloride (CAS No. 2060040-00-6) represents a versatile and scientifically intriguing molecule with broad applicability. Its relevance to drug discovery, agrochemical development, and material science ensures its continued prominence in research literature and patent filings. As the scientific community prioritizes molecular diversity and functional group optimization, this compound is poised to remain a key player in innovative chemical solutions.